Cas no 155289-19-3 (1(2H)-Phthalazinone, 2-(4-bromobutyl)-)

• Product Name: 1(2H)-Phthalazinone, 2-(4-bromobutyl)-
• CAS No: 155289-19-3
• MF: C₁₂H₁₃BrN₂O
• MW: 281.148422002792
• CID: 2779437
• PubChem ID: 10085095
• Update Time: 2025-04-21

1(2H)-Phthalazinone, 2-(4-bromobutyl)- Chemical and Physical Properties

Names and Identifiers

• DTXSID60435430
• 155289-19-3
• 1(2H)-Phthalazinone, 2-(4-bromobutyl)-
• SCHEMBL8598953

• Inchi： 1S/C12H13BrN2O/c13-7-3-4-8-15-12(16)11-6-2-1-5-10(11)9-14-15/h1-2,5-6,9H,3-4,7-8H2
• InChI Key： WGDFNMLNZJEMSJ-UHFFFAOYSA-N
• SMILES： BrCCCCN1C(C2C=CC=CC=2C=N1)=O

Computed Properties

• Exact Mass: 280.02113Da
• Monoisotopic Mass: 280.02113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.7Ų